Cas no 1504560-99-9 (5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 1504560-99-9
• MF: C₈H₉NO₃
• MW: 167.1620
• MDL: MFCD23904715
• CID: 4742104
• PubChem ID: 80461701
• Update Time: 2025-06-12

5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-cyclopropyl-4-methyl-
• 5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid

• MDL： MFCD23904715
• Inchi： 1S/C8H9NO3/c1-4-6(8(10)11)9-12-7(4)5-2-3-5/h5H,2-3H2,1H3,(H,10,11)
• InChI Key： PLPLDTLQUQMPHY-UHFFFAOYSA-N
• SMILES： O1C(=C(C([H])([H])[H])C(C(=O)O[H])=N1)C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 167.058243g/mol
• Monoisotopic Mass: 167.058243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Molecular Weight: 167.16g/mol
• XLogP3: 1.2

Additional information on 5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid

Research Brief on 5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid (CAS: 1504560-99-9)

5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid (CAS: 1504560-99-9) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the cyclopropyl and oxazole moieties, make it a versatile scaffold for the design of inhibitors targeting various enzymes and receptors. For instance, researchers have explored its utility in the development of anti-inflammatory and antimicrobial agents, leveraging its ability to modulate specific biological pathways.

One of the most notable advancements involves the use of this compound in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are challenging targets in drug discovery, and the oxazole core of 5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid has been shown to provide a stable framework for disrupting these interactions. Recent publications have demonstrated its efficacy in inhibiting specific PPIs involved in cancer progression, suggesting its potential as a lead compound for oncology therapeutics.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. Studies have reported on its solubility, stability, and bioavailability, which are critical factors for its development into a viable drug candidate. Computational modeling and in vitro assays have provided insights into its pharmacokinetic profile, further supporting its suitability for medicinal applications.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for 5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid to improve yield and scalability. Furthermore, structure-activity relationship (SAR) studies are being conducted to explore modifications that could enhance its biological activity and selectivity. These efforts are expected to pave the way for the development of next-generation therapeutics based on this promising scaffold.

In conclusion, 5-cyclopropyl-4-methyl-1,2-oxazole-3-carboxylic acid (CAS: 1504560-99-9) represents a valuable building block in medicinal chemistry with diverse applications. Its potential in targeting challenging biological pathways and its favorable physicochemical properties make it a compound of significant interest for future research and drug development initiatives.